3-((5-((pyridin-2-ylmethyl)thio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[5-(pyridin-2-ylmethylsulfanyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C23H16F3N5OS2/c24-23(25,26)15-6-5-8-17(12-15)31-20(13-30-18-9-1-2-10-19(18)34-22(30)32)28-29-21(31)33-14-16-7-3-4-11-27-16/h1-12H,13-14H2
• InChI Key: HGHYCUKUDPULBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)S2)CC3=NN=C(N3C4=CC=CC(=C4)C(F)(F)F)SCC5=CC=CC=N5
• Molecular Formula: C23H16F3N5OS2
• Molecular Weight: 499.5 g/mol

Description

3-((5-((pyridin-2-ylmethyl)thio)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C23H16F3N5OS2 and its molecular weight is 499.53. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Novel thiazoles bearing pyridyl and triazolyl scaffolds have been synthesized and evaluated for their antimicrobial activity. These compounds, including structures similar to the one , were tested against a panel of gram-positive/negative bacteria, yeasts, and molds. The minimum inhibitory concentration (MIC) and the minimum bactericidal concentration (MBC) values were determined for active compounds against various bacteria, showing promising results in combating microbial infections (Tay et al., 2022).

Antituberculosis Activity

Compounds with thiazolidinone and Mannich bases of 4-amino-3-mercapto-5-pyridin-3′-yl-[1,2,4]-triazole have shown potential in pharmacological evaluations for their antimicrobial and antitubercular activities. Such research indicates the compound's relevance in developing new treatments for tuberculosis, a critical global health concern (Dave et al., 2007).

Anticancer Activity

The compound's framework has been explored in the context of anticancer activity. For instance, dioxidovanadium(V) complexes containing thiazol-hydrazone NNN-donor ligands have been synthesized and their catalytic activity in the oxidation of olefins has been studied, which is a process relevant to the synthesis of pharmaceuticals and fine chemicals, including potential anticancer agents (Ghorbanloo et al., 2017).